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Compound of Interest

Compound Name: Glafenine hydrochloride

Cat. No.: B1663496 Get Quote

Essential Safety and Handling Guide for Glafenine
Hydrochloride
This guide provides crucial safety, handling, and disposal protocols for Glafenine
hydrochloride, tailored for researchers, scientists, and drug development professionals. The

following procedures are designed to ensure a safe laboratory environment and minimize

exposure risk.

Hazard Overview
Glafenine hydrochloride is an anthranilic acid derivative used as an analgesic.[1] While some

safety data sheets (SDS) classify it as not a hazardous substance, others consider it hazardous

according to OSHA 29 CFR 1910.1200.[1][2] It is prudent to handle it as a hazardous

substance. Accidental ingestion may be harmful, and at high doses, it may be toxic to the liver.

[1] The parent compound, Glafenine, has been withdrawn from some markets due to a high

incidence of anaphylactic reactions.[3][4] The dust of this combustible solid can form explosive

mixtures with air.[1][5]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin contact, eye contact, and inhalation of Glafenine
hydrochloride dust. The required equipment is detailed below.

Table 1: Recommended Personal Protective Equipment
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Protection Type Equipment Specification and Use Case

Hand Protection
Nitrile or low-protein, powder-

free latex gloves

Double gloving is

recommended. Change gloves

frequently, especially if

contaminated, torn, or

punctured.[1][5][6]

Body Protection Laboratory Coat / Coverall

For quantities up to 500

grams, a standard lab coat

may be suitable. For quantities

up to 1 kilogram, a disposable,

low-permeability coverall is

recommended.[1] Gowns

should have a solid front, long

sleeves, and tight-fitting cuffs.

[6]

Eye Protection
Safety Glasses / Chemical

Goggles

Use safety glasses with side

shields or chemical goggles.[5]

A full face shield may be

required for supplementary

protection during tasks with a

high risk of splashing or dust

generation.[5]

Respiratory Protection
Dust Respirator / Air-purifying

Respirator

Required when dust is

generated.[2] The specific type

depends on the level of

contamination. Options include

approved positive flow masks,

Powered Air-Purifying

Respirators (PAPR), or full-

face air-purifying devices with

P2 or P3 filters.[1]
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Foot Protection Protective Shoe Covers

Recommended to prevent

contamination of personal

footwear and subsequent

spread outside the lab.[1][5]

Head Protection Head Covering
Recommended to prevent

contamination of hair.[1][5]

Table 2: Toxicological Data for Glafenine

Test Result Species

LD50 Oral 2300 mg/kg Rat

LD50 Oral 1486 mg/kg Mouse

LD50 Intraperitoneal 74000 mg/kg Mouse

Data extracted from the Safety

Data Sheet for Glafenine.[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety. The following sections

provide step-by-step guidance.

Safe Handling and Operational Plan
Preparation:

Work in a designated area, such as a chemical fume hood or a space with enclosed local

exhaust ventilation.[1] For laboratory-scale handling, barrier protection or laminar flow

cabinets should be considered.[1]

Ensure all necessary PPE is available and in good condition.

Keep containers securely sealed when not in use.[1]

Avoid contact with incompatible materials, particularly oxidizing agents.[5]
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Handling:

Avoid all personal contact, including inhalation of dust.[1][5]

Use dry clean-up procedures and avoid generating dust.[1][5]

Do not eat, drink, or smoke in the handling area.[1]

Post-Handling:

Always wash hands thoroughly with soap and water after handling.[1]

Launder contaminated work clothes separately before reuse.[1]

Decontaminate all equipment after use.[1]
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1. Preparation Phase

2. Handling Phase

3. Post-Handling & Cleanup

4. Disposal Phase
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Institutional & Local Regulations
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Caption: Workflow for Safe Handling of Glafenine Hydrochloride.
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Spill Management and Emergency Procedures
Immediate and correct response to emergencies is vital to mitigate risks.

Emergency Response Logic

Spill Response Personal Exposure

Fire Response

EMERGENCY
(Spill, Exposure, Fire)

Minor or Major Spill?

Spill

Route of Exposure?

Exposure

FIRE
1. Use CO2, Dry Chemical, Foam,

or Water Spray
2. Alert Responders

3. Wear Breathing Apparatus

Fire

MINOR SPILL
1. Wear Full PPE

2. Use Dry Cleanup (HEPA Vac)
3. Collect in Sealed Container

4. Decontaminate Area

Minor

MAJOR SPILL
1. Alert Personnel & Evacuate

2. Notify Emergency Responders
3. Prevent Entry to Drains

4. Control Personal Contact

Major

SKIN
Flush with Running Water,

Remove Contaminated Clothing

Skin

EYES
Rinse Immediately with Water

for 15 mins, Lifting Lids

Eyes

INHALATION
Move to Fresh Air,

Seek Medical Attention

Inhalation

INGESTION
Drink Water (2 glasses max),

Consult Doctor

Ingestion

Click to download full resolution via product page

Caption: Logical Flow for Emergency Response Procedures.

Detailed Emergency Protocols:

Minor Spills:

Wear full PPE, including a dust respirator.[1][5]

Clean up spills immediately.[1][5]
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Use dry clean-up procedures.[1][5] Dampen with water to prevent dusting before

sweeping, if necessary.[1][5]

Use a vacuum cleaner fitted with a HEPA filter.[1][5]

Collect residue and place it in sealed, labeled containers for disposal.[1]

Wash the area with large amounts of water.[1]

Major Spills:

Alert personnel in the area and evacuate.[1][5]

Notify emergency responders, informing them of the hazard's location and nature.[1][5]

Control personal contact by wearing appropriate protective clothing.[1]

Prevent spillage from entering drains or water courses.[1]

First Aid Measures:

Skin Contact: Immediately remove all contaminated clothing and footwear. Flush skin and

hair with running water and soap if available.[5]

Eye Contact: Immediately wash out with fresh running water. Ensure complete irrigation by

keeping eyelids apart and moving them.[5]

Inhalation: Remove the individual from the contaminated area to fresh air. Encourage the

patient to blow their nose. If irritation or discomfort persists, seek medical attention.[1][5]

Ingestion: If the person is conscious, have them drink water (two glasses at most). Consult

a doctor if feeling unwell.[2] Accidental ingestion may be damaging to health.[1]

Fire Fighting Measures:

Use foam, dry chemical powder, carbon dioxide, or water spray/fog.[1][5]

Wear a self-contained breathing apparatus and protective gloves.[1][5]
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Be aware that dust clouds may form an explosive mixture with air.[1][5]

Disposal Plan
All waste must be handled in accordance with local, state, and federal regulations.[5]

Waste Collection:

Collect chemical residues and contaminated materials (e.g., gloves, wipes, disposable lab

coats) in clearly labeled, sealed containers.[1]

Leave chemicals in their original containers where possible and do not mix with other

waste.[2]

Container Disposal:

Handle uncleaned, empty containers as you would the product itself.[2]

Some regulations may require puncturing containers to prevent reuse before disposal at

an authorized landfill.[5]

Consult Authority:

Consult your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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